Cas no 2176152-42-2 ((1R,5S)-8-((5-chloro-2-methoxyphenyl)sulfonyl)-3-methoxy-8-azabicyclo[3.2.1]octane)

• Product Name: (1R,5S)-8-((5-chloro-2-methoxyphenyl)sulfonyl)-3-methoxy-8-azabicyclo[3.2.1]octane
• CAS No: 2176152-42-2
• MF: C₁₅H₂₀ClNO₄S
• MW: 345.841602325439
• CID: 5337776
• Update Time: 2025-07-09

(1R,5S)-8-((5-chloro-2-methoxyphenyl)sulfonyl)-3-methoxy-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-8-((5-chloro-2-methoxyphenyl)sulfonyl)-3-methoxy-8-azabicyclo[3.2.1]octane
• 8-(5-chloro-2-methoxyphenyl)sulfonyl-3-methoxy-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C15H20ClNO4S/c1-20-13-8-11-4-5-12(9-13)17(11)22(18,19)15-7-10(16)3-6-14(15)21-2/h3,6-7,11-13H,4-5,8-9H2,1-2H3
• InChI Key： GPIWBUDFKWQFFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(N1C2CC(CC1CC2)OC)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 480
• XLogP3: 2.7
• Topological Polar Surface Area: 64.2

Additional information on (1R,5S)-8-((5-chloro-2-methoxyphenyl)sulfonyl)-3-methoxy-8-azabicyclo[3.2.1]octane

Compound CAS No 2176152-42-2: (1R,5S)-8-((5-chloro-2-methoxyphenyl)sulfonyl)-3-methoxy-8-azabicyclo[3.2.1]octane

The compound with CAS number 2176152-42-2, named (1R,5S)-8-((5-chloro-2-methoxyphenyl)sulfonyl)-3-methoxy-8-azabicyclo[3.2.1]octane, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, specifically the 8-azabicyclo[3.2.1]octane family, which has been extensively studied for its unique pharmacological properties.

The molecular structure of this compound is characterized by a bicyclic framework with an azabicyclo[3.2.1]octane core, which is substituted at position 8 with a sulfonyl group attached to a 5-chloro-2-methoxyphenyl ring. Additionally, the molecule features a methoxy group at position 3 and specific stereochemistry at positions 1 and 5 (R and S configurations, respectively). These structural features contribute to the compound's unique physicochemical properties and biological activity.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfonyl group is known to enhance bioavailability and stability, while the methoxy substituents contribute to hydrophilicity and potential interactions with biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, oxidation steps, and stereochemical control techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for large-scale production in pharmaceutical settings.

The stereochemistry of this compound plays a critical role in its biological activity. The (1R,5S) configuration has been shown to exhibit superior binding affinity to specific protein targets compared to other stereoisomers. This highlights the importance of stereochemical control in the synthesis of such compounds for therapeutic applications.

Moreover, this compound has been investigated for its potential as a lead molecule in the development of novel drugs targeting various diseases, including cancer and inflammatory conditions. Its ability to modulate key signaling pathways makes it a promising candidate for further research.

In conclusion, (1R,5S)-8-((5-chloro-2-methoxyphenyl)sulfonyl)-3-methoxy-8-azabicyclo[3.2.1]octane represents an exciting advancement in organic chemistry and pharmacology due to its unique structure and promising biological properties.